Cas no 6609-59-2 (Benzonitrile,2-butoxy-)

• Product Name: Benzonitrile,2-butoxy-
• CAS No: 6609-59-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD02257371
• CID: 963264
• PubChem ID: 19008066
• Update Time: 2025-10-15

Benzonitrile,2-butoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-butoxy-
• 2-Butoxy-anilin
• 2-butoxy-aniline
• 2-Butoxybenzenamine
• 2-butoxybenzonitrile
• 2-Butoxy-phenylamine
• 2-n-butoxyaniline
• Aniline,o-butoxy
• o-butoxyaniline
• o-Butoxybenzonitril
• 6609-59-2
• SCHEMBL1444254
• DB-050144
• 2-n-Butoxybenzonitrile
• AKOS000173904

• MDL： MFCD02257371
• Inchi： 1S/C11H13NO/c1-2-3-8-13-11-7-5-4-6-10(11)9-12/h4-7H,2-3,8H2,1H3
• InChI Key： IMAGJJUELPRODU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)CCCC

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 294.1±13.0 °C at 760 mmHg
• Flash Point: 123.8±13.7 °C
• PSA: 33.02000
• LogP: 2.73718
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzonitrile,2-butoxy- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)